Cas no 2171818-06-5 (3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}-4-fluorobenzoic acid)
3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}-4-fluorobenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}-4-fluorobenzoic acid
- 2171818-06-5
- EN300-1509950
- 3-{1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopropaneamido}-4-fluorobenzoic acid
-
- Inchi: 1S/C27H23FN2O5/c28-22-10-9-16(24(31)32)13-23(22)30-25(33)27(11-12-27)15-29-26(34)35-14-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-10,13,21H,11-12,14-15H2,(H,29,34)(H,30,33)(H,31,32)
- InChI Key: JAPFMOXFIAOWDZ-UHFFFAOYSA-N
- SMILES: FC1=CC=C(C(=O)O)C=C1NC(C1(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CC1)=O
Computed Properties
- Exact Mass: 474.15910000g/mol
- Monoisotopic Mass: 474.15910000g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 35
- Rotatable Bond Count: 8
- Complexity: 795
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 105Ų
3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}-4-fluorobenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1509950-0.05g |
3-{1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopropaneamido}-4-fluorobenzoic acid |
2171818-06-5 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1509950-0.1g |
3-{1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopropaneamido}-4-fluorobenzoic acid |
2171818-06-5 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1509950-0.25g |
3-{1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopropaneamido}-4-fluorobenzoic acid |
2171818-06-5 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1509950-0.5g |
3-{1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopropaneamido}-4-fluorobenzoic acid |
2171818-06-5 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1509950-1.0g |
3-{1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopropaneamido}-4-fluorobenzoic acid |
2171818-06-5 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1509950-2.5g |
3-{1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopropaneamido}-4-fluorobenzoic acid |
2171818-06-5 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1509950-5.0g |
3-{1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopropaneamido}-4-fluorobenzoic acid |
2171818-06-5 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1509950-10.0g |
3-{1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopropaneamido}-4-fluorobenzoic acid |
2171818-06-5 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1509950-50mg |
3-{1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopropaneamido}-4-fluorobenzoic acid |
2171818-06-5 | 50mg |
$2829.0 | 2023-09-27 | ||
| Enamine | EN300-1509950-100mg |
3-{1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopropaneamido}-4-fluorobenzoic acid |
2171818-06-5 | 100mg |
$2963.0 | 2023-09-27 |
3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}-4-fluorobenzoic acid Related Literature
-
Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
4. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
Additional information on 3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}-4-fluorobenzoic acid
Comprehensive Overview of 3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}-4-fluorobenzoic acid (CAS No. 2171818-06-5)
The compound 3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}-4-fluorobenzoic acid (CAS No. 2171818-06-5) is a highly specialized chemical entity widely utilized in pharmaceutical research and peptide synthesis. Its unique structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and a cyclopropane moiety, makes it invaluable for modern drug discovery. Researchers frequently search for Fmoc-protected amino acids and fluorinated benzoic acid derivatives, reflecting the growing demand for precision in medicinal chemistry.
In recent years, the interest in peptide-based therapeutics has surged, driven by advancements in targeted drug delivery and bioconjugation techniques. This compound’s 4-fluorobenzoic acid component is particularly noteworthy, as fluorination often enhances metabolic stability and bioavailability—a hot topic in small-molecule drug design. Laboratories focusing on cancer research and neurodegenerative diseases frequently explore such derivatives to improve ligand-receptor interactions.
The CAS No. 2171818-06-5 is also pivotal in solid-phase peptide synthesis (SPPS), where the Fmoc group serves as a temporary protector for amino functionalities. This aligns with the industry’s shift toward green chemistry, as SPPS minimizes solvent waste compared to traditional methods. Users often query “Fmoc deprotection conditions” or “cyclopropane amino acid applications”, underscoring the compound’s relevance in optimizing synthetic protocols.
Another trending application lies in proteomics and biomarker discovery. The fluorine atom in this compound’s structure allows for 19F NMR spectroscopy, a technique gaining traction for studying protein dynamics. This addresses the rising demand for non-invasive analytical tools in structural biology, a frequently searched topic among academic and industrial scientists.
From a commercial perspective, suppliers highlight its role in high-throughput screening (HTS) libraries. The compound’s methylcyclopropane segment introduces conformational rigidity, a feature sought after in fragment-based drug discovery (FBDD). Queries like “Fmoc-amino acid suppliers” or “fluorinated building blocks for drug design” dominate search engines, reflecting its market importance.
In summary, 3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}-4-fluorobenzoic acid bridges multiple disciplines—from peptide engineering to diagnostic imaging. Its versatility and alignment with cutting-edge research trends ensure its continued prominence in scientific literature and R&D pipelines worldwide.
2171818-06-5 (3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}-4-fluorobenzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)